Cas no 463961-54-8 (2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile)

• Product Name: 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile
• CAS No: 463961-54-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 3251262
• PubChem ID: 11095600
• Update Time: 2025-06-08

2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-AZABICYCLO[2.1.1]HEXANE-1-CARBONITRILE, 2-(PHENYLMETHYL)-
• 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile
• MFCD13806446
• (1s,4s)-2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile
• EN300-40454
• F13384
• 463961-54-8
• SCHEMBL381012
• CS-0216354
• EN300-7330839
• AKOS026741687
• AS-47345
• Z381627474
• NTA96154

• Inchi： 1S/C13H14N2/c14-10-13-6-12(7-13)9-15(13)8-11-4-2-1-3-5-11/h1-5,12H,6-9H2
• InChI Key： LDINPNZAWOGIII-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CC1(C#N)C2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile

Introduction to 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile (CAS No. 463961-54-8)

2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 463961-54-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure, featuring a nitrogen-containing heterocycle fused with a benzyl substituent, presents a unique framework that makes it a promising candidate for further exploration in drug discovery and molecular design.

The compound belongs to the class of azabicycloalkanes, which are known for their structural rigidity and potential bioactivity. The presence of a nitrile group at the terminal position of the molecule introduces polarity and reactivity, making it an intriguing scaffold for chemical modifications. These characteristics have positioned 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile as a subject of interest for synthetic chemists and biologists seeking novel pharmacophores.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting complex biological pathways. The bicyclic core of 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile offers a privileged scaffold that can mimic natural product structures, providing a basis for designing molecules with enhanced binding affinity and selectivity. This has led to its investigation as a potential lead compound in the development of treatments for various therapeutic areas, including oncology, neurology, and inflammatory diseases.

The synthesis of 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile involves intricate organic transformations, including ring-closing metathesis, cycloadditions, and functional group interconversions. The benzyl substituent not only enhances the steric bulk of the molecule but also contributes to its solubility and metabolic stability, which are critical factors in drug development. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile is its potential as a building block for libraries of diverse derivatives. By employing strategies such as structure-based drug design and high-throughput screening, researchers can generate analogs with tailored properties to optimize pharmacokinetic profiles and therapeutic efficacy. This flexibility underscores the compound's value as an intermediate in the synthesis of novel therapeutic agents.

Recent studies have highlighted the biological activity of related azabicycloalkanes, demonstrating their ability to modulate enzyme function and receptor interactions. For instance, derivatives of this class have shown promise in inhibiting kinases and other targets implicated in cancer progression. The nitrile group in 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile further enhances its potential bioactivity by serving as a site for hydrogen bonding or participating in coordination interactions with biological targets.

The chemical stability of 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile under various conditions has also been thoroughly examined, ensuring its suitability for long-term storage and handling in research laboratories. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structural integrity and purity.

The applications of 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile extend beyond pharmaceuticals into materials science and agrochemicals, where its unique structural features contribute to innovative formulations and functionalities. Researchers are exploring its potential use in designing polymers with enhanced mechanical properties or agrochemicals with improved environmental compatibility.

As computational chemistry plays an increasingly pivotal role in drug discovery, virtual screening methods have been applied to predict the binding affinity of 2-benzyl-2-azabicyclo[2.1.1]hexane-1-carbonitrile to various biological targets. These simulations have provided valuable insights into optimizing its structure for better pharmacological activity while minimizing off-target effects.

The future prospects for CAS No 463961-54-8, or benzyl-substituted azabicycloalkane carbonitrile, are promising given its versatility and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action through structural biology techniques such as X-ray crystallography and cryo-electron microscopy (cryoEM). These efforts will be instrumental in guiding the development of next-generation drugs based on this scaffold.

In conclusion, cas no46396154 represents a significant advancement in molecular design within medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational biology, position it as a cornerstone compound for future drug development initiatives across multiple therapeutic domains.